Cas no 1434141-72-6 (Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product Name: Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 1434141-72-6
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• MDL: MFCD26959099
• CID: 2094139
• PubChem ID: 86811216
• Update Time: 2025-08-05

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• MFCD26959099
• DTXSID201161720
• AS-33916
• Methyl 5-nitro-7-azaindole-3-carboxylate, AldrichCPR
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-nitro-, methyl ester
• 1434141-72-6
• SB11136
• Methyl 5-nitro-7-azaindole-3-carboxylate
• AKOS025289617
• Methyl5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• CS-0048964

• MDL： MFCD26959099
• Inchi： 1S/C9H7N3O4/c1-16-9(13)7-4-11-8-6(7)2-5(3-10-8)12(14)15/h2-4H,1H3,(H,10,11)
• InChI Key： GMLPCJJUCWEWJO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC2C1=CC(=CN=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.04365571g/mol
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 423.9±40.0 °C at 760 mmHg
• Flash Point: 210.2±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 1434141-72-6): A Comprehensive Overview

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate, identified by its CAS number 1434141-72-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the class of nitropyridines, which are known for their diverse biological activities and pharmacological relevance.

The molecular structure of Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate consists of a pyrrole ring fused with a pyridine ring, with a nitro group (-NO₂) at the 5-position and a carboxylate ester (-COOCH₃) at the 3-position. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemistry investigations. The presence of the nitro group enhances the compound's reactivity and potential for further functionalization, while the ester moiety provides a site for bioconjugation and derivatization.

In recent years, there has been growing interest in nitropyridines as pharmacophores due to their ability to interact with various biological targets. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate has been investigated for its potential role in inhibiting certain enzymes and receptors involved in cancer progression. Preliminary in vitro studies have shown promising results in terms of cytotoxicity against various tumor cell lines, suggesting its utility as a lead compound for further drug design.

The synthesis of Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate involves multi-step organic reactions, typically starting from readily available precursors such as pyrrole and pyridine derivatives. The nitration step is critical and requires precise control to ensure regioselectivity, as the introduction of the nitro group at the 5-position is essential for the compound's biological activity. Advanced synthetic techniques, including catalytic methods and flow chemistry, have been employed to optimize yield and purity. These advancements have not only improved the accessibility of the compound but also opened avenues for scalable production.

The pharmacological profile of Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate has been extensively studied in academic research. One notable area of investigation has been its interaction with kinases and other enzymes implicated in signal transduction pathways. Research suggests that this compound may disrupt aberrant signaling cascades by inhibiting key enzymes such as tyrosine kinases. Such interactions are crucial for developing therapeutic strategies against diseases like cancer and inflammatory disorders.

Furthermore, the structural flexibility of Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate allows for modifications that can enhance its pharmacokinetic properties. For instance, derivatization at the ester group can lead to prodrugs or bioconjugates that improve solubility and target specificity. These modifications are essential for translating preclinical findings into clinical applications. Researchers have also explored computational methods to predict binding affinities and optimize molecular design based on known protein targets.

The role of computational chemistry in studying Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate cannot be overstated. Molecular modeling techniques have provided insights into how this compound interacts with biological targets at an atomic level. These studies have helped identify key binding residues and hydrogen bonding patterns that contribute to its efficacy. Additionally, virtual screening methods have been used to identify novel analogs with enhanced potency or selectivity.

In conclusion, Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 1434141-72-6) represents a promising candidate in pharmaceutical research due to its unique structural features and biological activities. Ongoing studies continue to uncover new therapeutic applications and synthetic strategies for this compound. As research progresses, it is expected that derivatives of this molecule will play a significant role in developing next-generation therapeutics for various diseases.